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Compound of Interest

Compound Name: 1,3-Dichloro-2-methylpropane

Cat. No.: B1596176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,3-Dichloro-2-methylpropane, a halogenated hydrocarbon. The information is

curated for professionals in research and development who require precise data for

experimental design and chemical synthesis.

Chemical Identity and Synonyms
1,3-Dichloro-2-methylpropane is a chlorinated hydrocarbon.[1] Its unique structure, featuring

a branched methyl group on the propane chain with two chlorine substituents, leads to its

specific chemical characteristics and applications as a solvent and chemical intermediate.[1]

CAS Number: 616-19-3[2][3][4][5][6]

IUPAC Name: 1,3-dichloro-2-methylpropane[4]

Synonyms: 1,3-Dichloroisobutane, Propane, 1,3-dichloro-2-methyl-[1][3][5][6]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 1,3-Dichloro-2-
methylpropane, compiled from various chemical data sources. These properties are crucial for

its handling, storage, and application in a laboratory setting.
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Property Value Source(s)

Molecular Formula C4H8Cl2 [2][3][4][5][6]

Molecular Weight 127.01 g/mol [2][3][4][5][7]

Boiling Point 136.4 °C at 760 mmHg [3][5]

Melting Point -70.34 °C (estimate) [1][5][8]

Density 1.079 - 1.1375 g/cm³ [1][3][5][8]

Flash Point 28 °C [1][3][5]

Refractive Index 1.427 - 1.4400 [3][5][8]

Vapor Pressure 9.15 mmHg at 25 °C [1][3]

XLogP3 2.2 [5]

Logical Relationships of Key Properties
The following diagram illustrates the interconnectedness of the fundamental properties of 1,3-
Dichloro-2-methylpropane.
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Figure 1: Properties of 1,3-Dichloro-2-methylpropane
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Formula: C4H8Cl2

MW: 127.01 g/mol

Boiling Point: 136.4 °C Melting Point: -70.34 °C Density: ~1.1 g/cm³

Flash Point: 28 °C
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Caption: Key identifiers and physicochemical properties of 1,3-Dichloro-2-methylpropane.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 1,3-Dichloro-2-methylpropane
are typically found in specialized chemical literature, such as peer-reviewed journals on organic

synthesis or analytical chemistry. The available search results do not provide specific, detailed
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experimental methodologies. For researchers requiring such protocols, a targeted search of

chemical databases and academic journals is recommended.

Safety and Handling
1,3-Dichloro-2-methylpropane is a hazardous substance that requires careful handling.[1] It is

a flammable liquid and vapor.[9] Key safety precautions include:

Handling: Use only in a well-ventilated area or under a chemical fume hood.[10] Avoid

contact with skin, eyes, and clothing.[10] Wear appropriate personal protective equipment

(PPE), including gloves and eye/face protection.[9][10]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[9] Store away from

heat, sparks, open flames, and other ignition sources.[9][10]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[10]

In case of exposure, seek immediate medical attention.[10][11] Standard first aid measures for

chemical exposure should be followed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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